Cas no 104116-70-3 (2-Quinolinecarboxylicacid, 6-ethoxy-)

2-Quinolinecarboxylicacid, 6-ethoxy- structure
104116-70-3 structure
Product Name:2-Quinolinecarboxylicacid, 6-ethoxy-
CAS No:104116-70-3
MF:C12H11NO3
MW:217.220643281937
CID:126030
PubChem ID:57357295
Update Time:2025-04-18

2-Quinolinecarboxylicacid, 6-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylicacid, 6-ethoxy-
    • 6-ethoxyquinoline-2-carboxylic acid
    • Quinaldic acid, 6-ethoxy- (6CI)
    • DTXSID70723618
    • 104116-70-3
    • Inchi: 1S/C12H11NO3/c1-2-16-9-4-6-10-8(7-9)3-5-11(13-10)12(14)15/h3-7H,2H2,1H3,(H,14,15)
    • InChI Key: XDFMALMAIWXTNC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC2C(=CC=C(C(=O)O)N=2)C=1

Computed Properties

  • Exact Mass: 217.07389321g/mol
  • Monoisotopic Mass: 217.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42000
  • LogP: 2.33170
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